Cas no 656825-80-8 (1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-)
656825-80-8 structure
Product Name:1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-
CAS No:656825-80-8
MF:C8H7BrF6N2O
MW:341.048402070999
CID:1690927
Update Time:2024-09-02
1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-
- 1H-Pyrazole, 4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)-
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- Inchi: 1S/C8H7BrF6N2O/c1-17-6(18-3-7(10,11)12)4(2-9)5(16-17)8(13,14)15/h2-3H2,1H3
- InChI Key: CURWCLNZHJTCHP-UHFFFAOYSA-N
- SMILES: N1(C)C(OCC(F)(F)F)=C(CBr)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 339.96461
Experimental Properties
- Density: 1.75±0.1 g/cm3(Predicted)
- Boiling Point: 260.9±40.0 °C(Predicted)
- PSA: 27.05
- pka: -1.76±0.10(Predicted)
1H-Pyrazole,4-(bromomethyl)-1-methyl-5-(2,2,2-trifluoroethoxy)-3-(trifluoromethyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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